Cas no 162501-79-3 (1-methyl-1H-indazole-3-sulfonamide)

• Product Name: 1-methyl-1H-indazole-3-sulfonamide
• CAS No: 162501-79-3
• MF: C₈H₉N₃O₂S
• MW: 211.240959882736
• CID: 6427621
• PubChem ID: 119087512
• Update Time: 2025-09-27

1-methyl-1H-indazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-indazole-3-sulfonamide
• 162501-79-3
• EN300-1990634

• Inchi： 1S/C8H9N3O2S/c1-11-7-5-3-2-4-6(7)8(10-11)14(9,12)13/h2-5H,1H3,(H2,9,12,13)
• InChI Key： JJFBUWNEBUYXPN-UHFFFAOYSA-N
• SMILES： S(C1C2C=CC=CC=2N(C)N=1)(N)(=O)=O

Computed Properties

• Exact Mass: 211.04154771g/mol
• Monoisotopic Mass: 211.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-methyl-1H-indazole-3-sulfonamide

Introduction to 1-Methyl-1H-Indazole-3-Sulfonamide (CAS No. 162501-79-3)

The compound 1-methyl-1H-indazole-3-sulfonamide (CAS No. 162501-79-3) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug development due to their unique chemical properties and bioavailability.

Sulfonamides are known for their ability to form strong hydrogen bonds, making them ideal candidates for drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The indazole ring system in 1-methyl-1H-indazole-3-sulfonamide adds further complexity and functionality to the molecule, enhancing its potential for binding to specific biological targets.

Recent studies have highlighted the importance of indazole derivatives in medicinal chemistry, particularly in the context of anti-cancer drug discovery. The substitution pattern on the indazole ring plays a crucial role in determining the molecule's activity and selectivity. In the case of 1-methyl-1H-indazole-3-sulfonamide, the methyl group at position 1 and the sulfonamide group at position 3 create a unique electronic environment that can be exploited for targeted therapies.

The synthesis of 1-methyl-1H-indazole-3-sulfonamide involves a multi-step process that typically begins with the preparation of the indazole skeleton. This is followed by functionalization at specific positions to introduce substituents like the methyl group and sulfonamide moiety. The exact synthetic route may vary depending on the desired regioselectivity and scalability of the process.

One of the most promising applications of indazole-based sulfonamides lies in their ability to inhibit key enzymes involved in cellular signaling pathways, such as tyrosine kinases and serine/threonine kinases. These enzymes are often overexpressed or hyperactive in various pathological conditions, including cancer, making them attractive targets for therapeutic intervention.

Preliminary biological evaluations of 1-methyl-1H-indazole-3-sulfonamide have shown encouraging results in vitro, particularly in terms of its ability to inhibit specific kinase activities without significant cytotoxicity to normal cells. This suggests that the compound may have potential as a lead molecule for further optimization in preclinical studies.

In addition to its pharmacological applications, indazoles are also being explored for their role in materials science, particularly as components of organic semiconductors and optoelectronic materials. The presence of electron-withdrawing groups like sulfonamides can modulate the electronic properties of indazoles, making them suitable for applications in flexible electronics and photovoltaic devices.

The development of novel synthetic methods for indazoles has been a focus of recent research efforts, driven by the need for more efficient and sustainable routes to these valuable compounds. Techniques such as microwave-assisted synthesis and catalytic methods have shown promise in improving yields and reducing reaction times when synthesizing compounds like 1-methyl-1H-indazole-3-sulfonamide.

From a structural standpoint, indazoles combine features of both pyridines and benzene rings, resulting in a highly conjugated system that exhibits interesting optical properties. The introduction of substituents like methyl groups and sulfonamides can further tune these properties, making indazoles versatile building blocks for advanced materials.

In conclusion, 1-methyl-1H-indazole-3-sulfonamide (CAS No. 162501-79